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Compound of Interest

Compound Name: Ethoxyfen-ethyl

Cat. No.: B1591885 Get Quote

A comprehensive review of the current, albeit limited, understanding of the cellular and

molecular mechanisms of ethoxyfen-ethyl.

For the attention of: Researchers, scientists, and drug development professionals.

October 31, 2025

Executive Summary
This technical guide synthesizes the available scientific information regarding the mode of

action of ethoxyfen-ethyl at the cellular level. Extensive database searches reveal that while

ethoxyfen-ethyl is recognized as a chemical entity, detailed research into its specific molecular

targets and mechanisms of action in cellular models is notably scarce. The predominant

classification of ethoxyfen-ethyl is as a diphenyl ether herbicide, with its mode of action

attributed to the inhibition of protoporphyrinogen oxidase (Protox). However, its activity and

mechanisms within insect or mammalian cellular models, which would be of primary interest for

drug development professionals, are not well-documented in publicly available literature. This

guide will present the established information and highlight the significant knowledge gaps,

thereby identifying critical areas for future research.

Chemical Identity and Properties
Ethoxyfen-ethyl is a synthetic organic compound belonging to the diphenyl ether class of

chemicals. Key identifiers and properties are summarized below.
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Property Value Source

IUPAC Name

(2S)-1-ethoxy-1-oxopropan-2-

yl 2-chloro-5-[2-chloro-4-

(trifluoromethyl)phenoxy]benzo

ate

[1][2]

CAS Registry Number 131086-42-5 [1]

Molecular Formula C₁₉H₁₅Cl₂F₃O₅ [1]

Molecular Weight 451.23 g/mol [3]

Class Diphenyl ether herbicide [3]

Established Mode of Action: Protoporphyrinogen
Oxidase (Protox) Inhibition
The primary mode of action attributed to ethoxyfen-ethyl, in the context of its herbicidal

activity, is the inhibition of the enzyme protoporphyrinogen oxidase (Protox).[3] Protox is a key

enzyme in the chlorophyll and heme biosynthesis pathways in plants.

Signaling Pathway of Protox Inhibition in Plants
The inhibition of Protox by diphenyl ether herbicides like ethoxyfen-ethyl leads to the

accumulation of protoporphyrinogen IX, which then leaks from the chloroplast. In the

cytoplasm, it is oxidized to protoporphyrin IX. In the presence of light and oxygen,

protoporphyrin IX generates reactive oxygen species (ROS), which cause lipid peroxidation of

cell membranes, leading to membrane disruption, leakage of cellular contents, and ultimately,

cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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